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Compound of Interest

Compound Name: Sodium pyrazine-2,3-dicarboxylate

Cat. No.: B2418140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of sodium
pyrazine-2,3-dicarboxylate. Due to the limited direct experimental data on this specific salt in

publicly available literature, this guide establishes a robust framework for its anticipated thermal

behavior through a comparative analysis of pyrazine-2,3-dicarboxylic acid, its other salts and

metal complexes, and analogous sodium salts of other aromatic dicarboxylic acids.

Introduction to Sodium Pyrazine-2,3-dicarboxylate
Sodium pyrazine-2,3-dicarboxylate is the sodium salt of pyrazine-2,3-dicarboxylic acid, a

heterocyclic compound of interest in medicinal chemistry and materials science. The thermal

stability of this salt is a critical parameter for its application in drug formulation, synthesis of

coordination polymers, and other high-temperature processes. Understanding its

decomposition pathway and the associated energetic changes is essential for ensuring product

quality, safety, and efficacy.

Physicochemical Properties
A summary of the key physicochemical properties of the parent acid, pyrazine-2,3-dicarboxylic

acid, is presented in Table 1. These properties influence the behavior of its sodium salt.
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Property Value Reference

Molecular Formula C₆H₄N₂O₄ [1]

Molecular Weight 168.11 g/mol [1]

Appearance
White to cream or pale brown

crystals/powder
[2]

Melting Point 188 °C (decomposes) [3]

Solubility

Soluble in water, methanol,

acetone, and ethyl acetate.

Slightly soluble in ethanol,

ether, chloroform, benzene,

and petroleum ether.

[3]

Thermal Analysis of Pyrazine-2,3-dicarboxylates
While direct thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data

for sodium pyrazine-2,3-dicarboxylate is not readily available, studies on the parent acid, its

metal complexes, and hydrazinium salts provide valuable insights into its likely thermal

behavior.

Pyrazine-2,3-dicarboxylic Acid
The parent acid, pyrazine-2,3-dicarboxylic acid, undergoes decomposition upon heating.

Studies on its hydrazinium salts show that the free acid exhibits exothermic decarboxylation

followed by an endothermic decomposition of the resulting pyrazine moiety[4].

Metal Complexes and Other Salts
The thermal decomposition of various metal complexes of pyrazine-2,3-dicarboxylic acid has

been investigated. For instance, copper(II) complexes of pyrazine-2,3-dicarboxylate show a

multi-stage decomposition process, typically involving the initial loss of water molecules

followed by the decomposition of the organic ligand, ultimately yielding the metal oxide as the

final residue[5]. The thermal stability of these complexes is influenced by the nature of the

metal ion and any coordinated ligands[5]. Hydrazinium salts of pyrazine-2,3-dicarboxylic acid
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also exhibit distinct thermal decomposition patterns, with the decomposition being influenced

by the stoichiometry of the salt[4].

Anticipated Thermal Stability of Sodium Pyrazine-
2,3-dicarboxylate
Based on the behavior of sodium salts of other aromatic dicarboxylic acids, such as

terephthalic acid and isophthalic acid, a multi-stage decomposition is anticipated for sodium
pyrazine-2,3-dicarboxylate. A comparative summary of the thermal stability of related sodium

carboxylates is provided in Table 2.

Compound
Decompositio
n Onset (°C)

Key
Decompositio
n Events

Final Residue Reference

Sodium

Benzoate
~450-475

Decomposition of

the carboxylate

group.

Sodium

Carbonate
[6]

Disodium

Terephthalate
>400

Decarboxylation

of the

terephthalate

anion.

Sodium

Carbonate

Disodium

Isophthalate
>400

Decarboxylation

of the

isophthalate

anion.

Sodium

Carbonate

Sodium Alginate ~240-260
Decomposition of

the biopolymer.

Sodium

Carbonate
[7]

Sodium

Pyrazine-2,3-

dicarboxylate

(Anticipated)

>350

Initial

decarboxylation

followed by

decomposition of

the pyrazine ring.

Sodium

Carbonate
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It is expected that the thermal decomposition of anhydrous sodium pyrazine-2,3-
dicarboxylate will commence at a relatively high temperature, likely above 350 °C. The initial

step is predicted to be the decarboxylation of the carboxylate groups, followed by the

subsequent breakdown of the pyrazine ring at higher temperatures. In an inert atmosphere, the

final solid residue is expected to be sodium carbonate.

Experimental Protocols for Thermal Analysis
To experimentally determine the thermal stability of sodium pyrazine-2,3-dicarboxylate, the

following methodologies for Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are recommended.

Thermogravimetric Analysis (TGA)
Objective: To measure the change in mass of the sample as a function of temperature,

identifying decomposition temperatures and mass loss stages.

Instrumentation: A thermogravimetric analyzer.

Sample Preparation: A small amount of the sample (typically 5-10 mg) is accurately weighed

into a ceramic or platinum crucible.

Experimental Conditions:

Temperature Program: Heating from ambient temperature (e.g., 25 °C) to a final

temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min).

Atmosphere: The experiment should be conducted under both an inert atmosphere (e.g.,

nitrogen, argon) and an oxidizing atmosphere (e.g., air) to understand the influence of

oxygen on the decomposition pathway. A flow rate of 20-50 mL/min is typical.

Data Analysis: The resulting TGA curve plots mass percentage against temperature. The

onset temperature of decomposition, the temperatures of maximum mass loss rate (from the

derivative thermogravimetric, DTG, curve), and the residual mass are determined.

Differential Scanning Calorimetry (DSC)
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Objective: To measure the heat flow to or from the sample as a function of temperature,

identifying phase transitions (e.g., melting, crystallization) and chemical reactions (e.g.,

decomposition).

Instrumentation: A differential scanning calorimeter.

Sample Preparation: A small amount of the sample (typically 2-5 mg) is hermetically sealed

in an aluminum or copper pan. An empty sealed pan is used as a reference.

Experimental Conditions:

Temperature Program: A similar temperature program to the TGA experiment is used, with

a constant heating rate (e.g., 10 °C/min).

Atmosphere: An inert atmosphere (e.g., nitrogen) is typically used to prevent oxidative

decomposition.

Data Analysis: The DSC curve plots heat flow against temperature. Endothermic peaks

indicate melting or other phase transitions, while exothermic peaks can indicate

crystallization or decomposition. The onset temperature, peak temperature, and enthalpy

change (area under the peak) for each thermal event are determined.

Visualizing Experimental Workflows and Chemical
Pathways
Experimental Workflow for Thermal Analysis
The logical flow of experiments to characterize the thermal stability of sodium pyrazine-2,3-
dicarboxylate is depicted below.
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Caption: Workflow for assessing the thermal stability of sodium pyrazine-2,3-dicarboxylate.

Anticipated Decomposition Pathway
The anticipated thermal decomposition pathway for sodium pyrazine-2,3-dicarboxylate in an

inert atmosphere is illustrated below.
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Caption: Anticipated thermal decomposition of sodium pyrazine-2,3-dicarboxylate.

Conclusion
While direct experimental data on the thermal stability of sodium pyrazine-2,3-dicarboxylate
is sparse, a comprehensive understanding of its likely behavior can be inferred from related

compounds. It is anticipated to be a thermally stable salt, with decomposition likely initiating

above 350 °C via a decarboxylation mechanism, ultimately yielding sodium carbonate as the

solid residue in an inert atmosphere. For definitive data, the experimental protocols outlined in

this guide for TGA and DSC analysis are recommended. Such studies are crucial for the

successful application of this compound in pharmaceutical and materials science contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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